Cas no 898785-45-0 (1-(2-chloro-4-pyridyl)-3-cyclohexyl-propan-1-one)

• Product Name: 1-(2-chloro-4-pyridyl)-3-cyclohexyl-propan-1-one
• CAS No: 898785-45-0
• MF: C₁₄H₁₈ClNO
• MW: 251.751822948456
• MDL: MFCD08064104
• CID: 1946639
• PubChem ID: 24723728
• Update Time: 2025-05-20

1-(2-chloro-4-pyridyl)-3-cyclohexyl-propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-CHLORO-PYRIDIN-4-YL)-3-CYCLOHEXYL-PROPAN-1-ONE
• 1-(2-chloro-4-pyridyl)-3-cyclohexyl-propan-1-one
• LogP
• 1-(3-chloropyridin-4-yl)-3-cyclohexylpropan-1-one
• 3-Chloro-4-pyridyl (2-cyclohexyl)ethyl ketone
• MFCD07699443
• 1-(2-chloropyridin-4-yl)-3-cyclohexylpropan-1-one
• 2-Chloro-4-pyridyl (2-cyclohexyl)ethyl ketone
• AKOS016019024
• 898785-45-0
• 2-Chloro-4-pyridyl(2-cyclohexyl)ethylketone

• MDL： MFCD08064104
• Inchi： 1S/C14H18ClNO/c15-14-10-12(8-9-16-14)13(17)7-6-11-4-2-1-3-5-11/h8-11H,1-7H2
• InChI Key： XBROWUSHOAEPJB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)C(CCC1CCCCC1)=O

Computed Properties

• Exact Mass: 251.10800
• Monoisotopic Mass: 251.1076919Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 30Ų

Experimental Properties

• PSA: 29.96000
• LogP: 4.27820

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(2-chloro-4-pyridyl)-3-cyclohexyl-propan-1-one

Introduction to 1-(2-chloro-4-pyridyl)-3-cyclohexyl-propan-1-one (CAS No. 898785-45-0)

1-(2-chloro-4-pyridyl)-3-cyclohexyl-propan-1-one (CAS No. 898785-45-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The molecular formula of 1-(2-chloro-4-pyridyl)-3-cyclohexyl-propan-1-one is C₁₅H₁₇ClN, and its molecular weight is approximately 260.75 g/mol. The compound features a chloropyridine moiety and a cyclohexyl group, which contribute to its distinct chemical and biological properties. The presence of the chloropyridine ring imparts significant electronic and steric effects, while the cyclohexyl group enhances the compound's lipophilicity and metabolic stability.

Recent studies have highlighted the potential of 1-(2-chloro-4-pyridyl)-3-cyclohexyl-propan-1-one as a lead compound in the development of novel therapeutic agents. One notable area of research involves its activity as a selective serotonin reuptake inhibitor (SSRI). SSRIs are widely used in the treatment of depression, anxiety disorders, and other psychiatric conditions. The unique structure of 1-(2-chloro-4-pyridyl)-3-cyclohexyl-propan-1-one allows it to selectively bind to serotonin transporters, thereby modulating serotonin levels in the brain.

In addition to its potential as an SSRI, 1-(2-chloro-4-pyridyl)-3-cyclohexyl-propan-1-one has shown promise in preclinical studies for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including arthritis, cardiovascular diseases, and neurodegenerative disorders. The compound's ability to inhibit pro-inflammatory cytokines and enzymes such as COX-2 makes it a valuable candidate for developing anti-inflammatory drugs.

The pharmacokinetic profile of 1-(2-chloro-4-pyridyl)-3-cyclohexyl-propan-1-one has also been extensively studied. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed after oral administration and exhibits good bioavailability. Its metabolic stability ensures that it remains active in the body for an extended period, which is crucial for maintaining therapeutic efficacy.

Safety and toxicity assessments are essential components of drug development. Preclinical studies have shown that 1-(2-chloro-4-pyridyl)-3-cyclohexyl-propan-1-one has a favorable safety profile at therapeutic doses. It does not exhibit significant cytotoxicity or genotoxicity in vitro and has not been associated with major adverse effects in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in humans.

The potential applications of 1-(2-chloro-4-pyridyl)-3-cyclohexyl-propan-1-one extend beyond traditional pharmaceuticals. Recent advancements in materials science have explored its use as a functional material in various applications, such as sensors and catalysts. The unique electronic properties of the chloropyridine moiety make it suitable for designing materials with enhanced sensitivity and selectivity.

In conclusion, 1-(2-chloro-4-pyridyl)-3-cyclohexyl-propan-1-one (CAS No. 898785-45-0) is a versatile compound with significant potential in both pharmaceutical and materials science applications. Its unique molecular structure confers a range of biological activities that make it a promising candidate for developing novel therapeutic agents and functional materials. Ongoing research continues to uncover new insights into its properties and applications, further solidifying its importance in the scientific community.